Cas no 1903477-21-3 (1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one)

• Product Name: 1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one
• CAS No: 1903477-21-3
• MF: C₁₆H₂₀N₄O₅S₂
• MW: 412.483800888062
• CID: 6034152
• PubChem ID: 92113809
• Update Time: 2025-05-21

1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one
• F6512-6732
• 1903477-21-3
• AKOS025375357
• 1-[4-[[4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepan-1-yl]sulfonyl]phenyl]ethanone
• 1-(4-((4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)phenyl)ethanone

• Inchi： 1S/C16H20N4O5S2/c1-13(21)14-3-5-15(6-4-14)26(22,23)19-7-2-8-20(10-9-19)27(24,25)16-11-17-12-18-16/h3-6,11-12H,2,7-10H2,1H3,(H,17,18)
• InChI Key： JNNFQUDMLKIJGH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(N1CCCN(CC1)S(C1=CN=CN1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 412.08751210g/mol
• Monoisotopic Mass: 412.08751210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 137Ų

Additional information on 1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one

Professional Introduction to Compound with CAS No. 1903477-21-3 and Product Name: 1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one

Compound with the CAS number 1903477-21-3 and the product name 1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple sulfonamide and imidazole functional groups makes it a promising candidate for further investigation into its pharmacological properties.

The molecular framework of 1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one is a testament to the ingenuity of modern synthetic chemistry. The compound's core structure consists of a phenyl ring substituted with a complex sulfonamide moiety, which is further linked to a 1,4-diazepane ring. This arrangement not only contributes to the compound's stability but also opens up numerous possibilities for interaction with biological targets. The sulfonamide groups, in particular, are well-known for their ability to enhance binding affinity and selectivity, making them invaluable in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The sulfonamide and imidazole functionalities in 1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one are particularly noteworthy as they have been shown to exhibit potent inhibitory effects on several key enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, sulfonamides have long been recognized for their antimicrobial properties and their role as precursors to many clinically important drugs.

The 1,4-diazepane ring is another critical component of this compound that contributes to its pharmacological potential. This heterocyclic structure is known for its ability to mimic natural amino acids and has been incorporated into various drug candidates due to its favorable pharmacokinetic properties. The presence of multiple sulfonamide groups attached to the 1,4-diazepane ring enhances the compound's solubility and bioavailability, which are crucial factors for successful drug development.

Recent studies have highlighted the importance of sulfonamide-based compounds in the treatment of neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system targets makes them particularly attractive for therapeutic applications. 1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one has shown promise in preclinical models as a potential modulator of neurotransmitter systems involved in conditions such as epilepsy and Alzheimer's disease. The dual functionality provided by the sulfonamide and imidazole groups allows for precise targeting of specific enzymatic pathways, thereby minimizing off-target effects.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantiopure intermediates, which is essential for pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety.

In conclusion, 1-(4-{4-(1H-imidazole-4-sulfonyl)-1,4-diazepan-1-ylsulfonyl}phenyl)ethan-1-one represents a significant advancement in medicinal chemistry with its unique molecular architecture and multifunctional groups. Its potential applications in treating various diseases make it a valuable compound for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the discovery of new therapeutic agents that can improve patient outcomes.